7-Fluoro-3-[[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidin-4-yl]methyl]quinazolin-4-one

• IUPAC Name: 7-fluoro-3-[[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C19H18FN7O/c20-14-1-2-15-16(9-14)21-11-26(19(15)28)10-13-5-7-25(8-6-13)18-4-3-17-23-22-12-27(17)24-18/h1-4,9,11-13H,5-8,10H2
• InChI Key: DXRAKAPYOWLOQE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=NC3=C(C2=O)C=CC(=C3)F)C4=NN5C=NN=C5C=C4
• Molecular Formula: C19H18FN7O
• Molecular Weight: 379.4 g/mol

Description

The compound “7-Fluoro-3-[[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidin-4-yl]methyl]quinazolin-4-one” is a complex organic molecule. It contains several functional groups and rings including a fluoro group, a triazolo ring, a pyridazin ring, a piperidin ring, and a quinazolinone ring.

Synthesis Analysis

The synthesis of such compounds often involves the fusion of multiple heterocyclic compounds. For instance, 1,2,4-triazole-containing scaffolds are synthesized using 3-amino-1,2,4-triazole. The synthesis process often involves multiple steps and requires careful control of reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The presence of nitrogen in the triazole and pyridazine rings, and oxygen in the quinazolinone ring, may allow for hydrogen bonding and dipole interactions with biological receptors.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse, depending on the specific conditions and reactants used. For example, the triazole ring in the molecule can participate in various reactions due to its N–C–S linkage.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of a fluoro group could influence its reactivity and stability. The compound’s density, decomposition temperature, and detonation performance could also be important characteristics.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. For instance, triazole-containing compounds are known to inhibit the cytochrome P450-dependent lanosterol 14α-demethylase (CYP51), which affects the sterol biosynthesis of fungal cell membranes.

Future Directions

Future research could focus on developing new synthetic methodologies for this compound and exploring its potential applications. For instance, the compound could be investigated for its potential pharmacological activities, such as anticancer, antimicrobial, and anti-inflammatory activities.